Cas no 905778-19-0 (2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 905778-19-0
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5495258
• PubChem ID: 18581560
• Update Time: 2025-07-30

2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS016366882
• 905778-19-0
• (Z)-2-(4-(4-nitrophenyl)-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol
• 2-[(2Z)-2-[(2-methylphenyl)imino]-4-(4-nitrophenyl)-1,3-thiazol-3(2H)-yl]ethanol
• 2-[(2Z)-2-[(2-methylphenyl)imino]-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-yl]ethan-1-ol
• 2-[2-(2-methylphenyl)imino-4-(4-nitrophenyl)-1,3-thiazol-3-yl]ethanol
• STL271285
• F2734-0089
• 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C18H17N3O3S/c1-13-4-2-3-5-16(13)19-18-20(10-11-22)17(12-25-18)14-6-8-15(9-7-14)21(23)24/h2-9,12,22H,10-11H2,1H3/b19-18-
• InChI Key： ICKHTACSBSJOPU-HNENSFHCSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N(/C/1=N/C1C=CC=CC=1C)CCO

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Introduction to 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905778-19-0)

2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol, with the CAS number 905778-19-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a nitro group, and an imine functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol is particularly noteworthy due to its intricate arrangement of functional groups. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. The presence of the nitro group imparts electron-withdrawing properties, which can influence the compound's reactivity and stability. Additionally, the imine functionality provides a site for potential coordination or interaction with biological targets.

Recent studies have explored the potential of 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings highlight the compound's potential as a lead molecule for further drug development in oncology.

In addition to its biological activities, the synthesis and chemical properties of 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol have been extensively studied. The compound can be synthesized through a multi-step process involving condensation reactions and cyclization steps. The synthesis route has been optimized to improve yield and purity, making it feasible for large-scale production.

The solubility and stability of 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol are important considerations for its practical application. Studies have shown that the compound exhibits good solubility in organic solvents such as DMSO and ethanol but has limited solubility in water. This property can be advantageous for formulation purposes but may require careful consideration in drug delivery systems.

Toxicity studies have also been conducted to assess the safety profile of 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol. Preliminary data indicate that the compound has low toxicity at therapeutic concentrations in vitro and in animal models. However, further investigations are necessary to fully understand its safety profile before it can be considered for clinical trials.

In conclusion, 2-(2Z)-2-(2-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-yethan-l-o